Cas no 2246937-34-6 (2-4-(4-Chlorobenzyloxy)-phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

• Product Name: 2-4-(4-Chlorobenzyloxy)-phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane
• CAS No: 2246937-34-6
• MF: C₁₉H₂₂BClO₃
• MW: 344.640184879303
• MDL: MFCD31583310
• CID: 4641564
• PubChem ID: 134686812
• Update Time: 2024-11-06

2-4-(4-Chlorobenzyloxy)-phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[4-[(4-chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
• 2-[4-(4-Chloro-benzyloxy)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-{4-[(4-chlorophenyl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-[(4-Chlorophenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(4-Chlorobenzyloxy)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(4-((4-Chlorobenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0176982
• AKOS037644887
• D93877
• A1-10132
• EN300-1706360
• 2246937-34-6
• AS-55465
• 2-4-(4-Chlorobenzyloxy)-phenyl-4,4,5,5-tetramethyl-1,3,2dioxaborolane

• MDL： MFCD31583310
• Inchi： 1S/C19H22BClO3/c1-18(2)19(3,4)24-20(23-18)15-7-11-17(12-8-15)22-13-14-5-9-16(21)10-6-14/h5-12H,13H2,1-4H3
• InChI Key： FTTKQLAQNPVBHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 344.1350524g/mol
• Monoisotopic Mass: 344.1350524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7